N-[(5,6-diethyl-3-oxo-2,3-dihydropyridazin-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

• IUPAC Name: N-[(3,4-diethyl-6-oxo-1H-pyridazin-5-yl)methyl]-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C18H23N3O3S/c1-4-15-16(18(22)21-20-17(15)5-2)12-19-25(23,24)11-10-14-8-6-13(3)7-9-14/h6-11,19H,4-5,12H2,1-3H3,(H,21,22)
• InChI Key: CRBXMDOYZMUXJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NN=C1CC)CNS(=O)(=O)C=CC2=CC=C(C=C2)C
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol
• CAS No.: 1424663-65-9

Description

N-[(5,6-diethyl-3-oxo-2,3-dihydropyridazin-4-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has been conducted on the synthesis of various sulfonamide derivatives, demonstrating their potential antimicrobial activity against a range of bacteria and fungi. For instance, a study on the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds has shown significant antimicrobial effects, indicating the potential of such compounds in developing new antibacterial and antifungal agents (Sarvaiya, Gulati, & Patel, 2019).

Anticancer and Anti-inflammatory Properties

Some sulfonamide derivatives have been evaluated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. A notable study synthesized celecoxib derivatives, showing that certain compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, suggesting their utility as therapeutic agents (Küçükgüzel et al., 2013).

Cardiovascular Applications

The cardiovascular applications of sulfonamide derivatives have been explored, with studies on compounds like amlodipine besylate, a calcium channel blocker used in antihypertensive formulations. Such research highlights the role of sulfonamide derivatives in developing treatments for cardiovascular diseases (Dubey et al., 2012).

Dual Receptor Antagonism

Exploration into the synthesis of N-isoxazolyl biphenylsulfonamides has led to the discovery of compounds acting as potent and orally active dual antagonists of both angiotensin II and endothelin A receptors, offering a new approach to treating hypertension (Murugesan et al., 2002).

Antimicrobial and Antiproliferative Agents

Research on N-ethyl-N-methylbenzenesulfonamide derivatives has revealed their effectiveness as antimicrobial and antiproliferative agents, highlighting the versatility of sulfonamide derivatives in addressing a range of diseases (Abd El-Gilil, 2019).